Cas no 1805042-82-3 (Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate)

• Product Name: Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate
• CAS No: 1805042-82-3
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5011515
• Update Time: 2025-05-26

Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-11-9(6-13)4-8(12(15)16-2)5-10(11)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： WVYSBJVYKNOCNM-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OC)C=C(C#N)C=1CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate

Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate (CAS No. 1805042-82-3): A Comprehensive Overview

Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate (CAS No. 1805042-82-3) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in various synthetic pathways and biological studies. The presence of both chloromethyl and cyano functional groups, along with an ethyl substituent on the benzoate backbone, makes it a versatile intermediate in the development of novel molecules.

The chemical structure of Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate consists of a benzoic acid derivative with specific modifications that enhance its reactivity and utility. The 3-chloromethyl group introduces a reactive site for nucleophilic substitution reactions, while the cyano group contributes to the compound's stability and electronic properties. The 4-ethyl substituent further influences the molecule's solubility and interaction with biological targets.

In recent years, Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate has been extensively studied for its potential applications in drug discovery and material science. Its unique structural features make it an excellent candidate for synthesizing complex molecules that exhibit desirable pharmacological properties. Researchers have leveraged its reactivity to develop novel analogs with enhanced binding affinity and selectivity towards specific biological targets.

One of the most notable applications of Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate is in the synthesis of bioactive compounds. The compound serves as a key intermediate in the preparation of molecules that target various therapeutic areas, including oncology, inflammation, and neurodegenerative diseases. Its incorporation into drug candidates has led to the discovery of several promising leads that are currently undergoing further investigation.

The synthesis of Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate involves multi-step organic transformations that highlight the compound's synthetic utility. The process typically begins with the functionalization of a benzoic acid derivative, followed by selective introduction of the chloromethyl, cyano, and ethyl groups. These steps require precise control over reaction conditions to ensure high yield and purity.

The role of Methyl 3-chloromethyl-5-cyano-4-ethylbenzoate in medicinal chemistry is further underscored by its participation in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions enable the formation of carbon-carbon bonds, which are essential for constructing complex molecular architectures. The compound's compatibility with these transformations makes it a valuable tool in synthetic organic chemistry.

In addition to its pharmaceutical applications, Methyl 3-chloromethyl-5-cyano-4-ethnic benzoate has shown promise in material science research. Its ability to undergo polymerization reactions has led to the development of novel polymers with unique properties. These materials exhibit enhanced thermal stability, mechanical strength, and chemical resistance, making them suitable for various industrial applications.

The latest research on Methyl 3-chloromethyl-5-cyano-4-ethnic benzoate has revealed new insights into its reactivity and potential uses. Studies have demonstrated its effectiveness in generating novel heterocyclic compounds through cyclization reactions. These heterocycles exhibit interesting biological activities and have opened up new avenues for drug discovery.

The compound's interaction with biological systems has also been a subject of intense investigation. Researchers have explored its binding affinity towards enzymes and receptors, providing valuable insights into its potential as a pharmacological agent. The structural features of Methyl 3-chloromethyl-s cyano -4 -ethnic benzoate have been fine-tuned to optimize its interaction with biological targets, leading to more effective drug candidates.

The future prospects of Methyl 3-chloromethylethyl -5 -cyano -4 -ethnic benzoate are promising, with ongoing research expected to uncover new applications and functionalities. Its versatility as an intermediate in organic synthesis positions it as a cornerstone molecule in both academic and industrial settings. As synthetic methodologies continue to evolve, the utility of this compound is likely to expand even further.